Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]-

• IUPAC Name: N-(2-methyl-1-naphthalen-2-ylpropan-2-yl)acetamide
• InChI: InChI=1S/C16H19NO/c1-12(18)17-16(2,3)11-13-8-9-14-6-4-5-7-15(14)10-13/h4-10H,11H2,1-3H3,(H,17,18)
• InChI Key: SPJNMJLGFKFOSL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C)(C)CC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C16H19NO
• DSSTOX Substance ID: DTXSID00625313
• Molecular Weight: 241.33 g/mol
• CAS RN: 211871-56-6

Description

Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]-, also known as N-phenylacetyl-N-(1,1-dimethyl-2-naphthyl)amine, is a synthetic compound used in scientific research. It has been found to have various biochemical and physiological effects and is used in the study of different biological processes.

Mechanism of Action

The mechanism of action of Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]- is not fully understood. However, it is believed to act on the GABA receptor, which is responsible for inhibiting the activity of neurons in the brain. It is also thought to affect the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]- has been found to have various biochemical and physiological effects. It has been shown to reduce the severity and frequency of seizures in animal models. It has also been found to have analgesic and anti-inflammatory properties, making it useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]- in lab experiments include its ability to act on the GABA receptor, which is a key target in the study of the central nervous system. It also has anticonvulsant, analgesic, and anti-inflammatory properties, making it useful in the study of different biological processes. The limitations of using this compound include its limited solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for the study of Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]-. One area of research could be the development of more potent and selective compounds that target the GABA receptor. Another area of research could be the study of the effect of this compound on different neurotransmitter systems in the brain. Additionally, more research could be done on the potential therapeutic applications of this compound in the treatment of pain and inflammation.
In conclusion, Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]- is a synthetic compound with various biochemical and physiological effects. It has been used in the study of different biological processes, and there are several future directions for its research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Acetamide, N-[1,1-dimethyl-2-(2-naphthalenyl)ethyl]- has been used in various scientific research studies. It has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been used in the study of the central nervous system and the effect of different drugs on it.

Synthesis routes and methods

Procedure details

To 2-methyl-1-(naphthalen-2-yl)-2-propanol (500 mg) obtained in Step 7 were added acetonitrile (0.5 ml) and acetic acid (0.5 ml) in this order. After ice-cooling the mixture, sulfuric acid (0.5 ml) was added dropwise. The mixture was stirred under ice-cooling for 20 min and poured into a 1N aqueous sodium hydroxide solution, and the mixture was extracted with diethyl ether. The organic layer was washed with water, dried over sodium sulfate, and concentrated under reduced pressure. The obtained residue was subjected to recrystallization from ethyl acetate-n-hexane to give the title compound (303 mg).